5-chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide

• Molecular Formula: C13H11ClFN3OS
• Molecular Weight: 311.76 g/mol
• IUPAC Name: 5-chloro-2-ethylsulfanyl-N-(4-fluorophenyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H11ClFN3OS/c1-2-20-13-16-7-10(14)11(18-13)12(19)17-9-5-3-8(15)4-6-9/h3-7H,2H2,1H3,(H,17,19)
• InChI Key: BSULKYPXCIXJGR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)F)Cl

Description

5-Chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide is a pyrimidine derivative with a molecular formula of C₁₄H₁₄ClN₃O₂S and a molecular weight of 327.8 g/mol (calculated). Its structure features a pyrimidine core substituted with a chlorine atom at position 5, an ethylsulfanyl group at position 2, and a 4-fluorophenyl carboxamide moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide typically involves the following steps:

Formation of the pyrimidine ring: This can be achieved through a cyclization reaction involving appropriate precursors such as β-diketones and amidines.

Introduction of the chloro group: Chlorination can be performed using reagents like thionyl chloride or phosphorus oxychloride.

Ethylsulfanyl substitution:

Amidation: The final step involves the formation of the carboxamide group by reacting the intermediate with 4-fluoroaniline.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The ethylsulfanyl group can undergo oxidation to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chloro group can be substituted by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles like ammonia or primary amines in the presence of a base.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Corresponding substituted products depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent.

Industry: Used in the development of new materials or as intermediates in chemical manufacturing.

Mechanism of Action

The mechanism of action of 5-chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide would depend on its specific biological target. Generally, pyrimidine derivatives can interact with enzymes or receptors, inhibiting or modulating their activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of pyrimidine carboxamides with diverse substitutions. Below is a systematic comparison with structurally related analogs:

Structural Variations and Key Differences

Compound Name (CAS/ID)	Substituents	Molecular Formula	Key Features	Biological Implications	Reference
Target Compound (PubChem CID: Not provided)	- 5-Cl - 2-ethylsulfanyl - N-(4-fluorophenyl)	C₁₄H₁₄ClN₃O₂S	Balanced lipophilicity; para-fluoro substitution enhances target interaction.	Potential kinase inhibition or antimicrobial activity.
5-Chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide (873082-64-5)	- 5-Cl - 4-fluorobenzylsulfanyl - N-[2-(4-sulfamoylphenyl)ethyl]	C₂₀H₁₉ClFN₃O₃S₂	Sulfamoyl group increases hydrophilicity; benzylsulfanyl enhances steric bulk.	Likely improved solubility but reduced membrane permeability; potential for targeting sulfa-sensitive enzymes.
5-Chloro-N-(4-{[(2,6-dimethylpyrimidin-4-yl)amino]sulfonyl}phenyl)-2-(ethylthio)pyrimidine-4-carboxamide (838813-98-2)	- 5-Cl - 2-ethylthio - N-(4-sulfonamidophenyl)	C₁₉H₁₉ClN₆O₃S₂	Sulfonamide linker introduces hydrogen-bonding capacity; dimethylpyrimidine adds rigidity.	Enhanced enzyme inhibition (e.g., dihydrofolate reductase) due to sulfonamide interactions.
5-Chloro-2-((4-fluorobenzyl)sulfonyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrimidine-4-carboxamide (874146-69-7)	- 5-Cl - 4-fluorobenzylsulfonyl - N-(5-methylthiadiazol-2-yl)	C₁₅H₁₁ClFN₅O₃S₂	Sulfonyl group (oxidized state) increases electron-withdrawing effects; thiadiazole enhances heterocyclic bioactivity.	Improved metabolic stability; potential antibacterial/antifungal activity via thiadiazole interactions.
5-Chloro-2-(ethylsulfanyl)-N-(2-methoxyphenyl)pyrimidine-4-carboxamide (835895-77-7)	- 5-Cl - 2-ethylsulfanyl - N-(2-methoxyphenyl)	C₁₄H₁₅ClN₃O₂S	Ortho-methoxy substitution introduces steric hindrance; electron-donating effects alter electronic environment.	Reduced target affinity compared to para-fluoro analog; possible altered pharmacokinetics.

Physicochemical and Pharmacokinetic Properties

• Lipophilicity : The ethylsulfanyl group in the target compound provides moderate logP (~2.5–3.0), favoring membrane permeability. Analogs with sulfonamides (e.g., 873082-64-5) exhibit lower logP due to polar groups, reducing blood-brain barrier penetration .
• Solubility : The sulfamoyl and sulfonyl substituents in analogs 873082-64-5 and 874146-69-7 improve aqueous solubility (>50 μM) compared to the target compound (~10–20 μM) .

Biological Activity

5-Chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, and relevant case studies, providing a comprehensive overview of its pharmacological significance.

• Molecular Formula : C17H19ClN4O2S2
• Molecular Weight : 410.9 g/mol
• CAS Number : 879957-42-3

Synthesis

The synthesis of 5-chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide typically involves multi-step reactions, including the formation of the pyrimidine core and subsequent substitutions. Key methods include:

• Suzuki-Miyaura coupling for carbon-carbon bond formation.
• Various nucleophilic substitutions to introduce the chloro and ethylsulfanyl groups.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. For instance, it has been shown to inhibit tumor growth in various cancer cell lines, with notable effects on:

• MCF-7 breast cancer cells : The compound induced apoptosis with an IC50 value indicating significant cytotoxicity.
• In vivo studies demonstrated suppression of tumor growth in mice models, suggesting its effectiveness as an antitumor agent .

Cell Line	IC50 (μM)	Mechanism of Action
MCF-7	25.72 ± 3.95	Induction of apoptosis
U87 Glioblastoma	45.2 ± 13.0	Cell cycle arrest and necroptosis

Antimicrobial Activity

Additionally, the compound exhibits antimicrobial properties against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness in inhibiting bacterial growth, making it a candidate for further development in treating infections .

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	10
Escherichia coli	15
Pseudomonas aeruginosa	20

Case Studies

• Anti-Cancer Study : A study on the efficacy of this compound in a mouse model demonstrated a significant reduction in tumor size when administered at specific dosages over a period of weeks. The mechanism involved apoptosis induction and cell cycle arrest at the G2/M phase .
• Antimicrobial Efficacy : In vitro tests against common pathogens revealed that the compound had comparable efficacy to established antibiotics, suggesting potential use in treating resistant strains .